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Compound of Interest

Compound Name: 4'-Hydroxydiclofenac

Cat. No.: B1664172 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of the

4'-Hydroxydiclofenac analytical standard, a critical component in pharmaceutical research

and development. Furthermore, it offers detailed experimental protocols for its quantification in

biological matrices and visual representations of its metabolic pathway and analytical

workflows. 4'-Hydroxydiclofenac is the primary and most abundant metabolite of diclofenac, a

widely prescribed non-steroidal anti-inflammatory drug (NSAID).[1][2] Its analysis is paramount

in pharmacokinetic studies, drug metabolism research, and both clinical and forensic

toxicology.[1]

Commercial Availability and Specifications
4'-Hydroxydiclofenac analytical standard is readily available from several reputable chemical

suppliers. The standard is typically supplied as a neat solid, and its quality and purity are

crucial for accurate and reproducible analytical results. Below is a summary of the key

specifications from various vendors.
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Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Storage
Temperatur
e

Thermo

Scientific

Chemicals

64118-84-9
C₁₄H₁₁Cl₂NO

₃
312.15 Not specified Not specified

Cayman

Chemical
64118-84-9

C₁₄H₁₁Cl₂NO

₃
312.2 ≥95% -20°C

Santa Cruz

Biotechnolog

y

64118-84-9
C₁₄H₁₁Cl₂NO

₃
312.15 Not specified Not specified

Sigma-

Aldrich

(VETRANAL

®)

64118-84-9
C₁₄H₁₁Cl₂NO

₃
312.15

Analytical

Standard
2-8°C

Sigma-

Aldrich

(HPLC)

64118-84-9
C₁₄H₁₁Cl₂NO

₃
312.15 ≥98% (HPLC) -20°C

MedChemEx

press
64118-84-9 Not specified Not specified

Analytical

Standard

Room

Temperature

LGC

Standards
64118-84-9

C₁₄H₁₁Cl₂NO

₃
312.15 >95% (HPLC) -20°C

Abcam 64118-84-9
C₁₄H₁₁Cl₂NO

₃
312.1 >97% -20°C

Metabolic Pathway of Diclofenac to 4'-
Hydroxydiclofenac
Diclofenac undergoes extensive hepatic metabolism, with the formation of 4'-
Hydroxydiclofenac being the principal metabolic route.[3] This hydroxylation reaction is

almost exclusively catalyzed by the cytochrome P450 enzyme, CYP2C9.[3][4][5]
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Understanding this pathway is crucial for predicting drug-drug interactions and explaining inter-

individual variability in patient responses to diclofenac.[3]
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Diclofenac 4'-Hydroxydiclofenac
 4'-Hydroxylation

CYP2C9

Sample Preparation

HPLC-UV Analysis

Data Processing

Prepare Stock & Working Standards

Incubate with Microsomes & NADPH

Quench Reaction (Acetonitrile)

Centrifuge to Precipitate Proteins

Inject Supernatant

C18 Column Separation

UV Detection (282 nm)

Chromatogram Integration

Quantification using Calibration Curve

 

Sample Preparation

LC-MS/MS Analysis

Data Processing

Add Internal Standard to Plasma

Protein Precipitation (Acetonitrile)

Centrifuge

Dilute Supernatant

Inject Sample

Chromatographic Separation

ESI+ and MRM Detection

Peak Integration

Ratio to Internal Standard

Quantification
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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